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An In-depth Technical Guide for Researchers and Scientists

Introduction
Dicrotophos is a potent organophosphate insecticide and acaricide known for its systemic and

contact activity against a broad spectrum of agricultural pests.[1][2][3] A comprehensive

understanding of its physicochemical properties is paramount for professionals in

environmental science, toxicology, and drug development to predict its environmental fate,

bioavailability, and toxicological profile. This technical guide provides a detailed summary of the

core physicochemical characteristics of Dicrotophos, outlines the standardized experimental

protocols for their determination, and visually elucidates its primary mechanism of action

through signaling pathway diagrams.

Physicochemical Properties of Dicrotophos
The following tables summarize the key physicochemical properties of Dicrotophos, compiled

from various scientific and regulatory sources. These parameters are crucial for modeling its

behavior in biological and environmental systems.

Table 1: General and Physical Properties of Dicrotophos
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Property Value Source(s)

Chemical Formula C₈H₁₆NO₅P [2][3]

Molecular Weight 237.19 g/mol [2][3]

Appearance Yellow to brown liquid [2]

Odor Mild ester-like [2]

Density 1.22 g/mL [3]

Melting Point < 25 °C

Boiling Point 400 °C (752 °F; 673 K) [3]

Table 2: Solubility and Partitioning Behavior of Dicrotophos

Property Value Source(s)

Water Solubility Miscible [3]

Octanol-Water Partition

Coefficient (log P)
-0.5 [1]

Table 3: Volatility and Stability of Dicrotophos

Property Value Source(s)

Vapor Pressure 0.0001 mmHg [3]

Stability
Decomposes at elevated

temperatures.
[4]

Experimental Protocols for Physicochemical
Property Determination
The determination of the physicochemical properties of chemical substances like Dicrotophos
is standardized by internationally recognized guidelines, primarily those developed by the
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Organisation for Economic Co-operation and Development (OECD). These protocols ensure

data consistency and reliability across different laboratories.

Determination of Vapor Pressure (OECD Guideline 104)
The vapor pressure of a substance is a measure of its volatility. OECD Guideline 104 describes

several methods applicable to different vapor pressure ranges.[3][5][6][7][8] For a substance

with a low vapor pressure like Dicrotophos, the Gas Saturation Method or a Static Method is

often employed.

Experimental Workflow: Gas Saturation Method

Sample Preparation Gas Saturation Trapping Analysis Calculation

Place Dicrotophos sample
in a thermostatically
controlled chamber

Pass a slow, constant stream
of inert gas (e.g., Nitrogen)

over the sample
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Trap the volatilized

Dicrotophos from the gas
stream using a sorbent tube

Capture Volatilized
Substance
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Elute and Analyze
Calculate vapor pressure
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substance and volume of gas

Input Data
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Experimental workflow for vapor pressure determination.

Methodology:

Sample Preparation: A known quantity of Dicrotophos is placed in a temperature-controlled

cell.

Saturation: A stream of inert gas (e.g., nitrogen) is passed over the sample at a low, constant

flow rate to become saturated with the vapor of the substance.

Trapping: The gas stream is then passed through a trapping system (e.g., a sorbent tube)

that quantitatively captures the Dicrotophos vapor.

Analysis: The amount of trapped Dicrotophos is determined using a sensitive analytical

technique such as Gas Chromatography (GC).
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Calculation: The vapor pressure is calculated from the mass of the substance transported by

a known volume of gas. The experiment is repeated at several temperatures to establish the

vapor pressure curve.[5][7]

Determination of Water Solubility (OECD Guideline 105)
Water solubility is a critical parameter influencing the environmental transport and

bioavailability of a substance. For substances that are miscible with water, a qualitative

assessment is often sufficient. However, for quantitative determination, the Flask Method

described in OECD Guideline 105 is suitable.[4][9][10][11][12]

Methodology:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and to

determine the appropriate analytical method.

Equilibration: An excess amount of Dicrotophos is added to a flask containing purified

water. The flask is then agitated at a constant temperature (typically 20 °C) for a sufficient

period to reach equilibrium (e.g., 24-48 hours).

Phase Separation: The mixture is centrifuged or filtered to separate the undissolved

substance from the aqueous solution.

Analysis: The concentration of Dicrotophos in the clear aqueous phase is determined by a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC).

Replicates: The determination is performed in at least triplicate.

Determination of Octanol-Water Partition Coefficient (log
P) (OECD Guideline 107)
The octanol-water partition coefficient (Kow or P) is a measure of a chemical's lipophilicity and

is a key parameter in assessing its potential for bioaccumulation. The Shake Flask Method is a

widely used technique for its determination.[1][2][13][14][15]

Methodology:
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Preparation of Solvents: n-octanol and water are mutually saturated before the experiment.

Test Substance Addition: A small amount of Dicrotophos is dissolved in either water or n-

octanol.

Partitioning: The solution is then mixed with the other solvent in a separation funnel. The

funnel is shaken vigorously to allow for the partitioning of the substance between the two

phases until equilibrium is reached.

Phase Separation: The two phases are separated by allowing them to stand or by

centrifugation.

Analysis: The concentration of Dicrotophos in both the n-octanol and water phases is

determined using an appropriate analytical technique.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the

substance in the n-octanol phase to its concentration in the aqueous phase. The logarithm of

P (log P) is then reported.

Mechanism of Action: Acetylcholinesterase
Inhibition
Dicrotophos, like other organophosphate insecticides, exerts its toxic effects by inhibiting the

enzyme acetylcholinesterase (AChE).[1][2] AChE is crucial for the proper functioning of the

nervous system, where it is responsible for the hydrolysis of the neurotransmitter acetylcholine

(ACh) into choline and acetic acid, thus terminating the nerve signal.

The following diagram illustrates the normal functioning of a cholinergic synapse and the

disruption caused by Dicrotophos.
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Mechanism of Acetylcholinesterase Inhibition by Dicrotophos.
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Signaling Pathway Description:

Acetylcholine Synthesis and Release: In the presynaptic neuron, acetylcholine (ACh) is

synthesized from choline and acetyl-CoA by the enzyme choline acetyltransferase. It is then

packaged into synaptic vesicles. Upon the arrival of a nerve impulse, these vesicles fuse

with the presynaptic membrane and release ACh into the synaptic cleft.

Signal Transduction: The released ACh diffuses across the synaptic cleft and binds to

acetylcholine receptors on the postsynaptic neuron, leading to the propagation of the nerve

signal.[16][17][18][19][20]

Signal Termination (Normal Function): To terminate the signal, the enzyme

acetylcholinesterase (AChE), located in the synaptic cleft, rapidly hydrolyzes ACh into

inactive choline and acetate. The choline is then taken back up into the presynaptic neuron

to be recycled.[16][18][21]

Inhibition by Dicrotophos: Dicrotophos acts as an irreversible inhibitor of AChE. It

phosphorylates the serine hydroxyl group in the active site of the enzyme, rendering it non-

functional.[21][22][23]

Consequence of Inhibition: With AChE inhibited, acetylcholine accumulates in the synaptic

cleft, leading to continuous stimulation of the acetylcholine receptors. This results in

hyperactivity of the nervous system, paralysis, and ultimately, the death of the insect.

Conclusion
This technical guide has provided a detailed examination of the physicochemical properties of

the pesticide Dicrotophos, offering quantitative data in a structured format for ease of

reference. The standardized OECD protocols for determining vapor pressure, water solubility,

and the octanol-water partition coefficient have been outlined to ensure the reproducibility of

these critical parameters. Furthermore, the mechanism of action of Dicrotophos as an

acetylcholinesterase inhibitor has been visually represented, clarifying its mode of toxicity at the

molecular level. This comprehensive overview serves as a valuable resource for researchers

and professionals engaged in the study and management of this and similar chemical

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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